Cas no 163679-36-5 (4-Benzoyl-D,L-phenylalanine hydrochloride)

4-Benzoyl-D,L-phenylalanine hydrochloride structure
163679-36-5 structure
Product Name:4-Benzoyl-D,L-phenylalanine hydrochloride
CAS No:163679-36-5
MF:C16H16ClNO3
MW:305.756143569946
CID:824972
PubChem ID:44119120
Update Time:2024-11-01

4-Benzoyl-D,L-phenylalanine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Benzoyl-D,L-phenylalanine Hydrochloride
    • 4-BENZOYL-DL-PHENYLALAINE HYDROCHLORIDE
    • D,L-BPA
    • 4-Benzoylphenylalanine Hydrochloride
    • 4-Benzoyl-DL-phenylalanine hydrochloride
    • 4-BENZOYL-D,L-PHENYLALANINE, HYDROCHLORIDE
    • 163679-36-5
    • 2-amino-3-(4-benzoylphenyl)propanoic acid hydrochloride
    • 2-amino-3-(4-benzoylphenyl)propanoic acid;hydrochloride
    • DB-305488
    • 4-Benzoyl-D,L-phenylalanine hydrochloride
    • Inchi: 1S/C16H15NO3.ClH/c17-14(16(19)20)10-11-6-8-13(9-7-11)15(18)12-4-2-1-3-5-12;/h1-9,14H,10,17H2,(H,19,20);1H
    • InChI Key: XVJIYFOSPMCXHG-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)N)=O

Computed Properties

  • Exact Mass: 305.0818711g/mol
  • Monoisotopic Mass: 305.0818711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 342
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.4

Experimental Properties

  • Melting Point: 202-204(dec.)

4-Benzoyl-D,L-phenylalanine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B208500-20mg
4-Benzoyl-D,L-phenylalanine Hydrochloride
163679-36-5
20mg
$ 190.00 2023-04-19
TRC
B208500-200mg
4-Benzoyl-D,L-phenylalanine Hydrochloride
163679-36-5
200mg
$ 1487.00 2023-04-19
Apollo Scientific
OR0850T-20mg
4-Benzoyl-DL-phenylalanine hydrochloride
163679-36-5
20mg
£230.00 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A935679-20mg
2-amino-3-(4-benzoylphenyl)propanoicacidhydrochloride
163679-36-5 97%
20mg
¥4,500.00 2022-09-02
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